Cas no 1448035-44-6 (1-(5-chlorothiophene-2-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(5-chlorothiophene-2-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1448035-44-6
• MF: C₁₆H₁₄ClN₃O₂S₂
• MW: 379.884259700775
• CID: 6201662
• PubChem ID: 71793016
• Update Time: 2025-06-13

1-(5-chlorothiophene-2-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophene-2-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine
• AKOS024543128
• 1448035-44-6
• F6245-1213
• 1-(5-CHLOROTHIOPHENE-2-CARBONYL)-4-[5-(THIOPHEN-3-YL)-1,3,4-OXADIAZOL-2-YL]PIPERIDINE
• (5-chlorothiophen-2-yl)-[4-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• (5-chlorothiophen-2-yl)(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone

• Inchi： 1S/C16H14ClN3O2S2/c17-13-2-1-12(24-13)16(21)20-6-3-10(4-7-20)14-18-19-15(22-14)11-5-8-23-9-11/h1-2,5,8-10H,3-4,6-7H2
• InChI Key： QFHFVSQBMSTRMJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCC(C3=NN=C(C4=CSC=C4)O3)CC2)=O)S1

Computed Properties

• Exact Mass: 379.0215967g/mol
• Monoisotopic Mass: 379.0215967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 116Ų

Additional information on 1-(5-chlorothiophene-2-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine

Comprehensive Overview of 1-(5-chlorothiophene-2-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1448035-44-6)

The compound 1-(5-chlorothiophene-2-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1448035-44-6) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique combination of thiophene, oxadiazole, and piperidine moieties makes it a promising candidate for various applications, particularly in drug discovery and material science. This article delves into its properties, synthesis, and potential uses while addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often inquire about efficient methods to synthesize 1-(5-chlorothiophene-2-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine. The synthesis typically involves multi-step reactions, starting with the condensation of 5-chlorothiophene-2-carboxylic acid with a piperidine derivative, followed by cyclization to form the oxadiazole ring. The final product is characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry.

Another area of interest is the biological activity of this compound. Recent studies suggest that derivatives containing thiophene and oxadiazole rings exhibit antimicrobial, antifungal, and anti-inflammatory properties. While specific data on CAS No. 1448035-44-6 is limited, its structural analogs have shown promise in preclinical trials. This has led to increased curiosity about its potential as a lead compound for new therapeutics.

In the context of material science, 1-(5-chlorothiophene-2-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine is being explored for its electronic properties. The thiophene and oxadiazole units are known for their electron-withdrawing and -donating capabilities, making them suitable for organic semiconductors and photovoltaic applications. Researchers are investigating its use in OLEDs and solar cells, aligning with the growing demand for sustainable energy solutions.

From a regulatory perspective, it is essential to note that this compound is not classified as a hazardous material under current guidelines. However, proper handling and storage are recommended to ensure safety during laboratory use. The CAS No. 1448035-44-6 is widely referenced in chemical databases, facilitating easy access to its physicochemical data for researchers and industry professionals.

As the scientific community continues to explore the potential of heterocyclic compounds, 1-(5-chlorothiophene-2-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine stands out due to its versatile applications. Whether in drug development or advanced materials, its unique structure offers ample opportunities for innovation. Future research may uncover even more groundbreaking uses for this fascinating molecule.